N-[4-(adamantan-1-yl)-1,3-thiazol-2-yl]-7-hydroxy-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-[4-(1-adamantyl)-1,3-thiazol-2-yl]-7-hydroxy-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C23H22N2O4S/c26-16-2-1-15-6-17(21(28)29-18(15)7-16)20(27)25-22-24-19(11-30-22)23-8-12-3-13(9-23)5-14(4-12)10-23/h1-2,6-7,11-14,26H,3-5,8-10H2,(H,24,25,27)
• InChI Key: WWGRENIEFJNRSX-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)C4=CSC(=N4)NC(=O)C5=CC6=C(C=C(C=C6)O)OC5=O
• Molecular Formula: C23H22N2O4S
• Molecular Weight: 422.5 g/mol

Description

The compound contains an adamantane group, a thiazole group, and a chromene group. Adamantane is a colorless, crystalline chemical compound with a camphor-like odor. Thiazole is a heterocyclic compound that contains both sulfur and nitrogen; the term ‘thiazole’ also refers to a large family of derivatives. Chromene is a chemical compound containing a benzene ring fused to a heterocyclic pyran ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the adamantane, thiazole, and chromene groups. These groups would likely confer a high degree of rigidity to the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the adamantane, thiazole, and chromene groups. For example, the adamantane group could potentially increase the lipophilicity of the compound.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if this compound is intended to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

Future research could focus on synthesizing this compound and studying its properties in more detail. Additionally, if this compound is intended to be used as a drug, studies could be conducted to determine its efficacy and safety in biological systems.